![molecular formula C14H9ClN2OS3 B2963062 (E)-N-(4-(5-chlorothiophen-2-yl)thiazol-2-yl)-3-(thiophen-2-yl)acrylamide CAS No. 476308-14-2](/img/structure/B2963062.png)
(E)-N-(4-(5-chlorothiophen-2-yl)thiazol-2-yl)-3-(thiophen-2-yl)acrylamide
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Overview
Description
(E)-N-(4-(5-chlorothiophen-2-yl)thiazol-2-yl)-3-(thiophen-2-yl)acrylamide is a useful research compound. Its molecular formula is C14H9ClN2OS3 and its molecular weight is 352.87. The purity is usually 95%.
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Scientific Research Applications
Herbicidal Applications
A study by Qingmin Wang et al. (2004) highlighted the synthesis of a series of compounds related to acrylamide, demonstrating good herbicidal activities. Specifically, compounds containing a chlorothiazolyl group have been identified as a novel class of herbicides, offering a potential avenue for agricultural weed management through chemical means (Wang, Li, Li, & Huang, 2004).
Polymer Science
In the field of polymer science, acrylamides containing heteroatoms such as nitrogen (N), sulfur (S), or oxygen (O) have been studied for their ability to influence the properties of polymers. J. Martens et al. (1993) described the synthesis of new monomers from 3-thiazolines reacting with acryloyl chloride, highlighting the versatility of acrylamide derivatives in modifying polymer characteristics for various applications (Martens, Kramer, Gertje, & Schütte, 1993).
Renewable Energy
In the renewable energy sector, novel organic sensitizers for solar cell applications have been engineered, incorporating functionalized unsymmetrical organic sensitizers. Sanghoon Kim et al. (2006) demonstrated that such sensitizers, upon anchoring onto TiO2 film, exhibit high incident photon to current conversion efficiency. This research signifies the potential of acrylamide derivatives in enhancing the efficiency of dye-sensitized solar cells, contributing to the advancement of solar energy technologies (Kim, Lee, Kang, Ko, Yum, Fantacci, De Angelis, Di Censo, Nazeeruddin, & Grätzel, 2006).
Mechanism of Action
Target of Action
It is suggested that it could be used as an intermediate to synthesize thrombopoietin . Thrombopoietin is a hormone produced by the liver and kidney which regulates the production of platelets by the bone marrow. It binds to the c-Mpl receptor, stimulating the production and differentiation of megakaryocytes, the bone marrow cells that fragment into large numbers of platelets.
Properties
IUPAC Name |
(E)-N-[4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl]-3-thiophen-2-ylprop-2-enamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9ClN2OS3/c15-12-5-4-11(21-12)10-8-20-14(16-10)17-13(18)6-3-9-2-1-7-19-9/h1-8H,(H,16,17,18)/b6-3+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MPEDPGZFEIKOKP-ZZXKWVIFSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C=CC(=O)NC2=NC(=CS2)C3=CC=C(S3)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CSC(=C1)/C=C/C(=O)NC2=NC(=CS2)C3=CC=C(S3)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9ClN2OS3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.